Cas no 1799443-42-7 ((R)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)(methyl)amino)pentanoic acid)

• Product Name: (R)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)(methyl)amino)pentanoic acid
• CAS No: 1799443-42-7
• MF: C₂₁H₂₃NO₄
• MW: 353.41162610054
• MDL: MFCD07366866
• CID: 4674467
• PubChem ID: 71307020
• Update Time: 2025-05-23

(R)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)(methyl)amino)pentanoic acid Chemical and Physical Properties

Names and Identifiers

• Fmoc-N-methyl-D-norvaline
• (R)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)(methyl)amino)pentanoic acid
• TMA053
• (2R)-2-[9H-fluoren-9-ylmethoxycarbonyl(methyl)amino]pentanoic acid
• N-Fmoc-N-methyl-D-norvaline
• Fmoc-D-MeNva-OH
• Fmoc-N-Me-D-Nva-OH
• (2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}(methyl)amino)pentanoic acid
• (R)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)(methyl)amino)pentanoicacid
• DTXSID001188746
• E85448
• MFCD07366866
• BS-50200
• 1799443-42-7
• D-Norvaline, N-[(9H-fluoren-9-ylmethoxy)carbonyl]-N-methyl-
• (9H-Fluoren-9-yl)MethOxy]Carbonyl N-Me-D-Nva-OH
• (2R)-2-{[(9H-FLUOREN-9-YLMETHOXY)CARBONYL](METHYL)AMINO}PENTANOIC ACID

• MDL： MFCD07366866
• Inchi： 1S/C21H23NO4/c1-3-8-19(20(23)24)22(2)21(25)26-13-18-16-11-6-4-9-14(16)15-10-5-7-12-17(15)18/h4-7,9-12,18-19H,3,8,13H2,1-2H3,(H,23,24)/t19-/m1/s1
• InChI Key： HKELUUGCKFRJQM-LJQANCHMSA-N
• SMILES： O(C(N(C)[C@@H](C(=O)O)CCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 353.16270821 g/mol
• Monoisotopic Mass: 353.16270821 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 66.8
• Molecular Weight: 353.4

Additional information on (R)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)(methyl)amino)pentanoic acid

Introduction to (R)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)(methyl)amino)pentanoic Acid

The compound with CAS No. 1799443-42-7, known as (R)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)(methyl)amino)pentanoic acid, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which combines a fluorenylmethoxycarbonyl (Fmoc) group with a methyl amino group attached to a pentanoic acid backbone. The (R)-configuration at the chiral center adds to its stereochemical complexity, making it a valuable compound for various applications.

Recent studies have highlighted the importance of this compound in peptide synthesis and drug discovery. The Fmoc group, a well-known protecting group in peptide chemistry, plays a crucial role in controlling the reactivity of amino groups during synthesis. The integration of this group with the pentanoic acid backbone provides a versatile platform for designing bioactive molecules. Researchers have explored its potential in developing novel therapeutic agents targeting various diseases, including cancer and neurodegenerative disorders.

The synthesis of (R)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)(methyl)amino)pentanoic acid involves a multi-step process that requires precise control over stereochemistry and functional group compatibility. Advanced techniques such as asymmetric catalysis and stereoselective reactions have been employed to achieve high yields and enantiomeric purity. These methods ensure that the compound meets the stringent requirements of modern pharmaceutical research.

In terms of applications, this compound has shown promise in peptide-based drug delivery systems. Its ability to act as a carrier for bioactive peptides has been extensively studied, with recent findings suggesting improved stability and bioavailability when compared to traditional delivery methods. Additionally, its role in the development of enzyme inhibitors has garnered significant attention, particularly in targeting key enzymes involved in disease progression.

From an environmental standpoint, researchers have also investigated the biodegradability and eco-friendly synthesis routes for this compound. Green chemistry approaches, such as using renewable resources and minimizing waste generation, have been integrated into its production processes. These efforts align with global sustainability goals while maintaining the high quality standards required for pharmaceutical applications.

In conclusion, (R)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)(methyl)amino)pentanoic acid represents a cutting-edge molecule with vast potential in the fields of organic chemistry and drug discovery. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in developing innovative therapeutic solutions. Continued research into its properties and functionalities will undoubtedly unlock new opportunities for its use in various scientific domains.